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Compound of Interest

Compound Name: 2-Methylaziridine

Cat. No.: B133172

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
propyleneimine (also known as 2-methylaziridine). The information is curated for
professionals in research, science, and drug development who require precise data for
modeling, safety assessments, and experimental design. This document presents quantitative
data in structured tables, details relevant experimental protocols for property determination,
and includes visualizations of key chemical pathways.

Core Physical and Chemical Properties

Propyleneimine is a colorless, volatile, and flammable oily liquid with a pungent, ammonia-like
odor.[1][2] It is a synthetic chemical intermediate used in the paper, textile, rubber, and
pharmaceutical industries, and is noted for its high reactivity, which is attributable to the
strained three-membered aziridine ring.[3][4]

Chemical Structure

e Chemical Formula: CsH7N[1][5]
e IUPAC Name: 2-Methylaziridine[1][5]
o CAS Number: 75-55-8[5]

« SMILES: CC1CN1[1]
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e InChl: 1S/C3H7N/c1-3-2-4-3/h3-4H,2H2,1H3[5]

Quantitative Physical Properties

The following tables summarize the key physical properties of propyleneimine, providing a
range of reported values from various sources.
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Property Value Source(s)

Molecular Weight 57.09 g/mol [1]

57.1 g/mol [6][7]

57.11 g/mol [819]
Clear colorless, oily, fuming

Appearance liquid with an ammonia-like [1112][6]1[10]
odor.

_ 0.8039 to 0.807 g/mL at 25 °C

Density [1109]
(77 °F)

0.8 g/mL (relative to water) [5]1[6]

0.808 g/mL at 25 °C [11]

Boiling Point

66-67 °C (151-153 °F) at 760

mmHg

[S106][O1[11]

152 °F

[2]7]

Melting/Freezing Point

-63 °C (-81.4 °F)

[5][6]

-65 °C (-85 °F)

[1]i71(e]

Flash Point

-4 °C (25 °F) (closed cup)

[1](7][9][10]

-18 °C (closed cup)

[6]

-15 °C (5 °F)

[12]

-10 °C (14 °F)

[11]

Solubility

Miscible in water.

[5106][71[12]

Soluble in ethanol and most

organic solvents.

[13]

Vapor Pressure

112 mmHg at 20 °C (68 °F)

(G171l 2]

140 mmHg at 25 °C

[1]

14.9 kPa at 20 °C

[6]
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Vapor Density 2.0 (relative to air = 1) [11[61[9]
Viscosity 0.491 cP at 25 °C [1]
0.6 mm?/s at 25 °C [6]

Refractive Index

Data not readily available in

the search results.

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for determining the key physical properties of a

volatile and flammable liquid like propyleneimine. These are generalized protocols and should

be adapted with appropriate safety measures when handling this hazardous substance.

Boiling Point Determination (Distillation Method)

This method is suitable for determining the boiling point of a liquid by heating it to its boiling

point and measuring the temperature of the vapor.

Apparatus Setup: Assemble a simple distillation apparatus, which includes a round-bottom

flask, a condenser, a receiving flask, a thermometer, and a heating mantle.

o Sample Preparation: Place a small volume (e.g., 5-10 mL) of propyleneimine and a few

boiling chips into the round-bottom flask.

o Heating: Gently heat the flask using the heating mantle.

o Temperature Measurement: Position the thermometer bulb just below the side arm of the

distillation head to ensure it accurately measures the temperature of the vapor that is

distilling.

o Observation: Record the temperature at which the liquid boils and a steady stream of

distillate is collected in the receiving flask. This stable temperature is the boiling point.[8][14]

[15]
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Pressure Correction: The observed boiling point should be corrected to standard
atmospheric pressure if the measurement is taken at a different pressure.

Melting Point Determination (Capillary Method)

For substances that are solid at or near room temperature, the capillary method is standard.

Given propyleneimine's low melting point, a cryostat would be necessary.

Sample Preparation: A small amount of the solidified propyleneimine is introduced into a
capillary tube, which is then sealed.

Apparatus: The capillary tube is placed in a melting point apparatus, such as a Thiele tube or
a modern digital instrument, equipped with a calibrated thermometer or temperature sensor
and a cooling system.[1][6]

Heating/Cooling: The sample is cooled to a temperature well below its expected melting
point. The temperature is then slowly raised at a controlled rate (e.g., 1-2 °C per minute).[6]

Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire solid has melted. For a pure substance, this
range should be narrow.[1][12]

Density Determination (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid.

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer is accurately measured.

Mass of Pycnometer with Sample: The pycnometer is filled with propyleneimine, ensuring no
air bubbles are trapped, and its mass is measured again.

Volume of Pycnometer: The volume of the pycnometer is determined by filling it with a liquid
of known density (e.qg., distilled water) and measuring the mass.

Calculation: The density of propyleneimine is calculated by dividing the mass of the sample
(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the
pycnometer.[16][17]
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Flash Point Determination (Closed-Cup Method)

For volatile liquids like propyleneimine, a closed-cup method is generally preferred as it gives a

lower and more conservative (safer) flash point value.[18]

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Abel apparatus) is used.
[91[19][20]

Sample Introduction: The sample cup is filled with propyleneimine to the specified level.
Heating: The sample is heated at a slow, constant rate.

Ignition Source: At regular temperature intervals, a small flame or spark is introduced into the
vapor space above the liquid.

Observation: The flash point is the lowest temperature at which the vapors of the liquid ignite
momentarily upon the application of the ignition source.[18][20]

Solubility Determination (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a substance in a solvent.

Preparation of Saturated Solution: An excess amount of propyleneimine is added to a known
volume of the solvent (e.g., water) in a flask.

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved portion of the propyleneimine is separated from the
saturated solution by centrifugation or filtration.

Concentration Analysis: The concentration of propyleneimine in the clear, saturated solution
is determined using a suitable analytical technique, such as gas chromatography (GC) or
high-performance liquid chromatography (HPLC).[2][10]

Chemical Pathways and Reactivity
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Propyleneimine's high reactivity is a defining characteristic. The strained aziridine ring makes it
susceptible to ring-opening reactions. It can act as a nucleophile and also undergo acid-
catalyzed polymerization.

Acid-Catalyzed Polymerization

In the presence of an acid, propyleneimine can undergo rapid, and often violent,
polymerization.[21] The reaction is initiated by the protonation of the nitrogen atom, which
activates the ring towards nucleophilic attack by another propyleneimine molecule.

Propyleneimine Protonation
(Monomer)

Protonated Nucleophilic Attack
Propyleneimine (Ring Opening)

> f )
Dimer Propagation [
H+ _ _Propagation
(Acid Catalyst) A (Growing Polymer Chain) Fall(premylenlmie)

Propyleneimine
Molecule

Click to download full resolution via product page

Caption: Acid-catalyzed polymerization of propyleneimine.

Propyleneimine as a Nucleophile

The lone pair of electrons on the nitrogen atom allows propyleneimine to act as a nucleophile,
reacting with various electrophiles. This reaction involves the nitrogen atom attacking an
electron-deficient center, leading to the formation of a new covalent bond.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://cameochemicals.noaa.gov/chemical/1396
https://www.benchchem.com/product/b133172?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Propyleneimine Nucleophilic Attack N-substituted

(Nucleophile) Propyleneimine

e —————
~
- ~

-
S~ -

Electrophile Bond Breaking
(e.g., R-X)

Click to download full resolution via product page

Leaving Group

X9)

Caption: Reaction of propyleneimine as a nucleophile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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